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Compound of Interest

Compound Name: Tenofovir alafenamide-d6

Cat. No.: B15565511

The following provides essential safety and logistical information for the proper disposal of
Tenofovir alafenamide-d6 in a laboratory setting. Adherence to these procedural steps is
critical for ensuring personnel safety and regulatory compliance.

Waste Characterization

The initial and most critical step in the proper disposal of any chemical, including Tenofovir
alafenamide-d6, is to determine if it is a hazardous waste. According to the Resource
Conservation and Recovery Act (RCRA), a waste is hazardous if it is specifically listed or if it
exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[1][2][3]

Based on available Safety Data Sheets (SDS), Tenofovir alafenamide is not a listed hazardous
waste. Therefore, the determination must be made based on its characteristics. The SDS
indicates that it is not ignitable, corrosive, or reactive. The primary consideration is its potential
toxicity. For a waste to be classified as toxic, it must contain a contaminant from the D-list at a
concentration equal to or greater than the regulatory level.

Researchers must consult their institution's Environmental Health and Safety (EHS)
department for guidance on classifying this specific waste. If the waste is determined to be
non-hazardous, it should be managed as a non-hazardous pharmaceutical waste. If it is
determined to be hazardous based on institutional evaluation or specific state or local
regulations, it must be managed accordingly.

RCRA Hazardous Waste Characteristics
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Relevance to

Characteristic Description Tenofovir Waste Code
Alafenamide-d6
Liquids with a flash
point < 140°F (60°C),
o non-liquids that can Not applicable based
Ignitability o D001
cause fire, ignitable on SDS.
compressed gases, or
oxidizers.[3][4]
Aqueous solutions
withapH<2orz )
o o Not applicable based
Corrosivity 12.5, or liquids that D002
on SDS.
corrode steel at a
specified rate.[1][4][5]
Unstable under
normal conditions,
o may react violently Not applicable based
Reactivity ] D003
with water, or on SDS.
generate toxic gases.
[11[4]
Contains o
) Determination
contaminants at _
o ) required by the
Toxicity concentrations at or D004-D043

above those specified
in 40 CFR 261.24.[4]

generator in

consultation with EHS.

Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

o |f classified as Non-Hazardous Pharmaceutical Waste:

o Collect in a designated container, separate from hazardous waste streams.[6][7]
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o These containers are often white with blue lids and should be clearly labeled "For
Incineration."[6]

o If classified as RCRA Hazardous Waste:
o Collect in a designated hazardous waste container that is compatible with the chemical.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
department.

All waste must be accumulated in a designated Satellite Accumulation Area (SAA) within the
laboratory where it is generated.[8][9][10][11][12]

Container Management and Labeling
o Container Requirements:

o Use containers that are in good condition, compatible with Tenofovir alafenamide-d6,
and have a secure, leak-proof lid.[8][10][11]

o Keep containers closed at all times, except when adding waste.[9][11]

o Liquid waste containers should be stored in secondary containment to prevent spills.[10]
[11][12]

e Labeling:

o Non-Hazardous Pharmaceutical Waste: Label the container with "Non-Hazardous
Pharmaceutical Waste" and identify the contents (Tenofovir alafenamide-d6).

o RCRA Hazardous Waste: Label the container with the words "HAZARDOUS WASTE," the
full chemical name (Tenofovir alafenamide-d6), and a clear description of its components
and concentrations.[8][10][11]

Storage in a Satellite Accumulation Area (SAA)

e The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.[8][9][10][11][12]
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e Asign designating the area as a "Hazardous Waste Satellite Accumulation Area" should be
posted.[9]

e Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous
waste in an SAA.[9][12]

o Store incompatible waste types separately within the SAA.[8]

Disposal of Empty Containers
e A container that held a non-hazardous waste can typically be disposed of in the regular trash

after it has been emptied and the label has been defaced.

e A container that held a hazardous waste is considered "RCRA empty" if all possible waste
has been removed and no more than one inch of residue remains, or for smaller containers,
no more than 3% by weight of the total capacity remains.

o Containers that held acutely hazardous waste (P-listed) must be triple-rinsed, and the rinsate
collected as hazardous waste.

Spill Management

 In the event of a spill, consult the SDS for appropriate personal protective equipment (PPE)
and cleanup procedures.

o Absorbent materials used to clean up spills of hazardous waste must also be disposed of as
hazardous waste.

Final Disposal

¢ Once the waste container is full, or if you are discontinuing the research, contact your
institution's EHS department to arrange for a waste pickup.

¢ Do not pour Tenofovir alafenamide-d6 down the drain.[13]

e The recommended disposal method for non-hazardous pharmaceutical waste is incineration.
[6][13][14] Hazardous waste pharmaceuticals are also typically incinerated.
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BENCHE

Disposal Workflow for Tenofovir Alafenamide-d6

Step 1: Generation & Characterization
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Caption: Decision workflow for the proper disposal of Tenofovir alafenamide-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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